(6-fluoropyridin-3-yl)methanesulfonyl fluoride
Description
“(6-fluoropyridin-3-yl)methanesulfonyl fluoride” is a chemical compound used for pharmaceutical testing . It is a high-quality reference standard that provides accurate results .
Synthesis Analysis
The synthesis of fluorinated pyridines, such as “(6-fluoropyridin-3-yl)methanesulfonyl fluoride”, has been a topic of interest in recent years . The methods of synthesis of 2-, 3-, 4-fluoropyridines, di-, tri-, polyfluoropyridines, perfluoroalkylpyridines and also fluoropyridines fused with carbo-, heterocycles are presented . Methods for synthesis of F 18 substituted pyridines for local radiotherapy of cancer and other biologically active compounds are also presented .Safety and Hazards
Future Directions
Fluorinated pyridines, such as “(6-fluoropyridin-3-yl)methanesulfonyl fluoride”, have interesting and unusual physical, chemical, and biological properties owing to the presence of the strong electron-withdrawing substituent(s) in the aromatic ring . They have reduced basicity and are usually less reactive than their chlorinated and brominated analogues . A selective synthesis of fluoropyridines remains a challenging problem . Future research may focus on improving the synthesis methods and exploring the potential applications of these compounds in various fields such as pharmaceuticals and molecular imaging .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (6-fluoropyridin-3-yl)methanesulfonyl fluoride involves the reaction of 6-fluoropyridine-3-methanol with methanesulfonyl chloride in the presence of a base to form the corresponding methanesulfonate ester. This ester is then treated with hydrogen fluoride to replace the methanesulfonyl group with a fluoride group, resulting in the desired product.", "Starting Materials": [ "6-fluoropyridine-3-methanol", "methanesulfonyl chloride", "base", "hydrogen fluoride" ], "Reaction": [ "Step 1: 6-fluoropyridine-3-methanol is reacted with methanesulfonyl chloride in the presence of a base, such as triethylamine or pyridine, to form the corresponding methanesulfonate ester.", "Step 2: The methanesulfonate ester is then treated with hydrogen fluoride in the presence of a catalyst, such as antimony pentachloride or boron trifluoride, to replace the methanesulfonyl group with a fluoride group, resulting in the desired product, (6-fluoropyridin-3-yl)methanesulfonyl fluoride." ] } | |
CAS RN |
2228986-70-5 |
Molecular Formula |
C6H5F2NO2S |
Molecular Weight |
193.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
